1-((2-(Furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(m-tolyl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[[2-(furan-2-yl)-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]-(3-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H23N5O3S/c1-13-4-2-5-15(12-13)17(26-9-7-14(8-10-26)19(23)28)18-21(29)27-22(31-18)24-20(25-27)16-6-3-11-30-16/h2-6,11-12,14,17,29H,7-10H2,1H3,(H2,23,28)
• InChI Key: NCOWQGMNPFRVFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C2=C(N3C(=NC(=N3)C4=CC=CO4)S2)O)N5CCC(CC5)C(=O)N
• Molecular Formula: C22H23N5O3S
• Molecular Weight: 437.5 g/mol

Description

1-((2-(Furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(m-tolyl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H23N5O3S and its molecular weight is 437.52. The purity is usually 95%.
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Scientific Research Applications

Syntheses and Antagonist Activity

• The compound is involved in the synthesis of piperidine derivatives with 5-HT2 antagonist activity. This includes the synthesis of compounds like benzo[b]furans and benzo[b]thiophenes that exhibit potent 5-HT2 antagonist activity in vitro (Watanabe, Yoshiwara, & Kanao, 1993).

Antimicrobial Activities

• It has applications in the design and synthesis of azole derivatives, such as 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole, which demonstrate antimicrobial activities against various microorganisms (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Evaluation for Positive Inotropic Activity

• Derivatives of this compound have been synthesized and evaluated for positive inotropic activity. Some derivatives showed favorable activity, suggesting potential therapeutic applications (Liu, Yu, Quan, Cui, & Piao, 2009).

Antidepressant and Antianxiety Activities

• Compounds like 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, derived from this compound, have been synthesized and shown to possess antidepressant and antianxiety activities (Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu, 2017).

Pharmacological Applications

• Various pharmacological applications, including hepatoprotective remedies and antioxidant and immunostimulating agents, have been suggested based on the study of blood biochemical parameters in animals (Parchenko, Parhomenko, & Izdepsky, 2013).

Inhibitors of Soluble Epoxide Hydrolase

• The compound is also involved in the discovery of 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase, which are important for the investigation of various disease models (Thalji et al., 2013).

Mechanism of Action

Target of Action

The compound “1-((2-(Furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(m-tolyl)methyl)piperidine-4-carboxamide” contains a triazole ring, which is a common feature in many biologically active compounds . Triazole compounds are known to bind with a variety of enzymes and receptors in the biological system .

Mode of Action

This can lead to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Triazole derivatives have been found to affect a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular activities .

Pharmacokinetics

Triazole derivatives are known for their good pharmacodynamic and pharmacokinetic profiles and low toxicity .

Result of Action

Based on the wide range of biological activities associated with triazole derivatives, it can be speculated that this compound may have diverse effects at the molecular and cellular level .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of triazole compounds .